![molecular formula C20H23N3O9 B133260 N-(2-(2-phthalimidoethoxy)acetyl)-l-alanyl-d-glutamic Acid CAS No. 142489-47-2](/img/structure/B133260.png)
N-(2-(2-phthalimidoethoxy)acetyl)-l-alanyl-d-glutamic Acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(2-(2-phthalimidoethoxy)acetyl)-l-alanyl-d-glutamic acid, also known as PEA-15, is a protein that plays a crucial role in various cellular processes, including cell proliferation, apoptosis, and glucose metabolism. PEA-15 has been the subject of extensive scientific research due to its potential therapeutic applications in various diseases, including cancer, diabetes, and cardiovascular diseases.
Mechanism of Action
N-(2-(2-phthalimidoethoxy)acetyl)-l-alanyl-d-glutamic Acid exerts its biological effects by interacting with various signaling pathways, including the extracellular signal-regulated kinase (ERK) and the phosphatidylinositol 3-kinase (PI3K)/Akt pathways. This compound can inhibit the activity of these pathways, leading to the inhibition of cell proliferation, induction of apoptosis, and improvement of glucose metabolism.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects, including the inhibition of cell proliferation, induction of apoptosis, improvement of glucose metabolism, and protection against ischemic injury. This compound has also been shown to interact with various proteins, including ERK, PI3K, and Akt, to exert its biological effects.
Advantages and Limitations for Lab Experiments
N-(2-(2-phthalimidoethoxy)acetyl)-l-alanyl-d-glutamic Acid has several advantages as a research tool, including its ability to inhibit cell proliferation, induce apoptosis, and improve glucose metabolism. However, this compound has some limitations, including its complex mechanism of action and the need for further research to fully understand its therapeutic potential.
Future Directions
Future research on N-(2-(2-phthalimidoethoxy)acetyl)-l-alanyl-d-glutamic Acid should focus on understanding its mechanism of action in more detail, identifying new therapeutic applications, and developing new drugs that target this compound. Additionally, further research is needed to determine the safety and efficacy of this compound in clinical trials.
Synthesis Methods
N-(2-(2-phthalimidoethoxy)acetyl)-l-alanyl-d-glutamic Acid can be synthesized using solid-phase peptide synthesis (SPPS) techniques. The synthesis involves the stepwise addition of amino acids to a resin-bound peptide chain, followed by cleavage of the peptide from the resin and purification by high-performance liquid chromatography (HPLC).
Scientific Research Applications
N-(2-(2-phthalimidoethoxy)acetyl)-l-alanyl-d-glutamic Acid has been extensively studied for its potential therapeutic applications in various diseases. In cancer, this compound has been shown to inhibit cell proliferation, induce apoptosis, and enhance the efficacy of chemotherapy drugs. In diabetes, this compound has been shown to improve glucose metabolism and insulin sensitivity. In cardiovascular diseases, this compound has been shown to protect against ischemic injury and improve cardiac function.
properties
CAS RN |
142489-47-2 |
---|---|
Molecular Formula |
C20H23N3O9 |
Molecular Weight |
449.4 g/mol |
IUPAC Name |
(2R)-2-[[(2S)-2-[[2-[2-(1,3-dioxoisoindol-2-yl)ethoxy]acetyl]amino]propanoyl]amino]pentanedioic acid |
InChI |
InChI=1S/C20H23N3O9/c1-11(17(27)22-14(20(30)31)6-7-16(25)26)21-15(24)10-32-9-8-23-18(28)12-4-2-3-5-13(12)19(23)29/h2-5,11,14H,6-10H2,1H3,(H,21,24)(H,22,27)(H,25,26)(H,30,31)/t11-,14+/m0/s1 |
InChI Key |
FDNPKSCZFOAEDF-SMDDNHRTSA-N |
Isomeric SMILES |
C[C@@H](C(=O)N[C@H](CCC(=O)O)C(=O)O)NC(=O)COCCN1C(=O)C2=CC=CC=C2C1=O |
SMILES |
CC(C(=O)NC(CCC(=O)O)C(=O)O)NC(=O)COCCN1C(=O)C2=CC=CC=C2C1=O |
Canonical SMILES |
CC(C(=O)NC(CCC(=O)O)C(=O)O)NC(=O)COCCN1C(=O)C2=CC=CC=C2C1=O |
Other CAS RN |
142489-47-2 |
synonyms |
LK 423 LK-423 LK423 N-(2-(2-phthalimidoethoxy)acetyl)-L-alanyl-D-glutamic acid |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.